Cas no 93516-62-2 (1-(2,6-Dichloro-4-nitrophenyl)-1h-pyrrole)
1-(2,6-Dichloro-4-nitrophenyl)-1h-pyrrole Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,6-Dichloro-4-nitrophenyl)-1h-pyrrole
- 1H-Pyrrole, 1-(2,6-dichloro-4-nitrophenyl)-
- STK894001
- 1-(2,6-Dichloro-4-nitrophenyl)-1H-pyrrole #
- SR-01000636781-1
- BBL021295
- SCHEMBL10383590
- CCG-47139
- AKOS005144612
- 1-(2,6-dichloro-4-nitrophenyl)pyrrole
- 93516-62-2
-
- Inchi: 1S/C10H6Cl2N2O2/c11-8-5-7(14(15)16)6-9(12)10(8)13-3-1-2-4-13/h1-6H
- InChI Key: IJNFZAVVUKORSA-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1N1C=CC=C1)Cl)[N+](=O)[O-]
Computed Properties
- Exact Mass: 255.9806328Da
- Monoisotopic Mass: 255.9806328Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 50.8Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 369.8±42.0 °C at 760 mmHg
- Flash Point: 177.4±27.9 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
1-(2,6-Dichloro-4-nitrophenyl)-1h-pyrrole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2,6-Dichloro-4-nitrophenyl)-1h-pyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D437905-100mg |
1-(2,6-Dichloro-4-Nitrophenyl)-1h-Pyrrole |
93516-62-2 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D437905-500mg |
1-(2,6-Dichloro-4-Nitrophenyl)-1h-Pyrrole |
93516-62-2 | 500mg |
$ 230.00 | 2022-06-05 | ||
| TRC | D437905-1g |
1-(2,6-Dichloro-4-Nitrophenyl)-1h-Pyrrole |
93516-62-2 | 1g |
$ 340.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1628609-1g |
1-(2,6-Dichloro-4-nitrophenyl)-1H-pyrrole |
93516-62-2 | 98% | 1g |
¥1621.00 | 2024-04-24 |
1-(2,6-Dichloro-4-nitrophenyl)-1h-pyrrole Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 1-(2,6-Dichloro-4-nitrophenyl)-1h-pyrrole
Introduction to 1-(2,6-Dichloro-4-nitrophenyl)-1H-pyrrole (CAS No. 93516-62-2) and Its Emerging Applications in Chemical Biology
The compound 1-(2,6-Dichloro-4-nitrophenyl)-1H-pyrrole (CAS No. 93516-62-2) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a derivative of pyrrole, this molecule has garnered significant attention due to its structural versatility and potential biological activities. The presence of both chloro and nitro substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.
In recent years, the exploration of nitrogen-containing heterocycles has been a cornerstone in medicinal chemistry, with pyrrole derivatives emerging as key players in drug discovery. The 1-(2,6-Dichloro-4-nitrophenyl)-1H-pyrrole structure exemplifies this trend, offering a balance between lipophilicity and polarizability that is often sought after in lead compounds. Its molecular framework is particularly intriguing because it allows for diverse functionalization, enabling chemists to tailor its properties for specific biological targets.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The 2,6-dichloro-4-nitrophenyl moiety provides a robust platform for further chemical modifications, such as cross-coupling reactions or nucleophilic substitutions, which are commonly employed in modern drug development. This adaptability has made it a staple in academic and industrial research labs alike.
Recent studies have highlighted the role of pyrrole derivatives in modulating enzyme activity and interacting with biological macromolecules. For instance, modifications of the pyrrole core have been shown to enhance binding affinity to proteins involved in inflammatory pathways. The electron-withdrawing nature of the nitro group and the electron-donating effects of the chloro substituents can fine-tune the compound’s interaction with target enzymes or receptors, making it a promising candidate for therapeutic intervention.
The pharmaceutical industry has been particularly interested in harnessing the potential of such heterocyclic compounds for their ability to penetrate biological membranes and reach intracellular targets. The structural features of 1-(2,6-Dichloro-4-nitrophenyl)-1H-pyrrole contribute to its favorable pharmacokinetic properties, including solubility and metabolic stability. These attributes are critical for developing drugs that can exhibit both efficacy and safety profiles suitable for clinical use.
Moreover, computational modeling and high-throughput screening have accelerated the discovery process by allowing researchers to predict the binding modes of these compounds with high precision. The integration of machine learning algorithms has further enhanced our ability to optimize the structure-activity relationships (SAR) of pyrrole derivatives like 1-(2,6-Dichloro-4-nitrophenyl)-1H-pyrrole. Such advancements have not only shortened development timelines but also increased the success rates of lead optimization campaigns.
In an era where precision medicine is becoming increasingly prevalent, the ability to design molecules with tailored properties is more important than ever. The versatility of 1-(2,6-Dichloro-4-nitrophenyl)-1H-pyrrole makes it an ideal candidate for addressing unmet medical needs across various therapeutic areas. Whether it serves as a building block for new drug candidates or as a tool compound in mechanistic studies, its contributions to chemical biology are undeniable.
The synthesis and characterization of this compound have also provided valuable insights into reaction methodologies that can be applied broadly in heterocyclic chemistry. For example, recent reports have demonstrated efficient synthetic routes that minimize byproduct formation while maintaining high yields. Such improvements are not only economically beneficial but also align with green chemistry principles by reducing environmental impact.
As research continues to uncover new biological functions and therapeutic targets, the demand for innovative molecular scaffolds like 1-(2,6-Dichloro-4-nitrophenyl)-1H-pyrrole is expected to grow. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for patients worldwide. The compound’s unique combination of structural features ensures that it remains at the forefront of pharmaceutical innovation for years to come.
93516-62-2 (1-(2,6-Dichloro-4-nitrophenyl)-1h-pyrrole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)